tert-butyloxycarbonyl-tryptophyl-benzyloxycarbonyl-ornithyl-aspartamide
tert-butyloxycarbonyl-tryptophyl-benzyloxycarbonyl-ornithyl-aspartamide
Brand Name:
Vulcanchem
CAS No.:
129594-05-4
VCID:
VC0145214
InChI:
InChI=1S/C33H42N6O9/c1-33(2,3)48-32(46)39-25(16-21-18-36-23-13-8-7-12-22(21)23)29(42)37-24(28(41)38-26(30(43)44)17-27(34)40)14-9-15-35-31(45)47-19-20-10-5-4-6-11-20/h4-8,10-13,18,24-26,36H,9,14-17,19H2,1-3H3,(H2,34,40)(H,35,45)(H,37,42)(H,38,41)(H,39,46)(H,43,44)/t24-,25-,26-/m0/s1
SMILES:
CC(C)(C)OC(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)NC(CCCNC(=O)OCC3=CC=CC=C3)C(=O)NC(CC(=O)N)C(=O)O
Molecular Formula:
C33H42N6O9
Molecular Weight:
666.7 g/mol
tert-butyloxycarbonyl-tryptophyl-benzyloxycarbonyl-ornithyl-aspartamide
CAS No.: 129594-05-4
Main Products
VCID: VC0145214
Molecular Formula: C33H42N6O9
Molecular Weight: 666.7 g/mol
CAS No. | 129594-05-4 |
---|---|
Product Name | tert-butyloxycarbonyl-tryptophyl-benzyloxycarbonyl-ornithyl-aspartamide |
Molecular Formula | C33H42N6O9 |
Molecular Weight | 666.7 g/mol |
IUPAC Name | (2S)-4-amino-2-[[(2S)-2-[[(2S)-3-(1H-indol-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoyl]amino]-5-(phenylmethoxycarbonylamino)pentanoyl]amino]-4-oxobutanoic acid |
Standard InChI | InChI=1S/C33H42N6O9/c1-33(2,3)48-32(46)39-25(16-21-18-36-23-13-8-7-12-22(21)23)29(42)37-24(28(41)38-26(30(43)44)17-27(34)40)14-9-15-35-31(45)47-19-20-10-5-4-6-11-20/h4-8,10-13,18,24-26,36H,9,14-17,19H2,1-3H3,(H2,34,40)(H,35,45)(H,37,42)(H,38,41)(H,39,46)(H,43,44)/t24-,25-,26-/m0/s1 |
Standard InChIKey | LEKFBJJCGXWLRR-GSDHBNRESA-N |
Isomeric SMILES | CC(C)(C)OC(=O)N[C@@H](CC1=CNC2=CC=CC=C21)C(=O)N[C@@H](CCCNC(=O)OCC3=CC=CC=C3)C(=O)N[C@@H](CC(=O)N)C(=O)O |
SMILES | CC(C)(C)OC(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)NC(CCCNC(=O)OCC3=CC=CC=C3)C(=O)NC(CC(=O)N)C(=O)O |
Canonical SMILES | CC(C)(C)OC(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)NC(CCCNC(=O)OCC3=CC=CC=C3)C(=O)NC(CC(=O)N)C(=O)O |
Sequence | WXN |
Synonyms | Boc-Trp-Orn(Z)-Asp-NH2 tert-butyloxycarbonyl-tryptophyl-benzyloxycarbonyl-ornithyl-aspartamide |
PubChem Compound | 195631 |
Last Modified | Nov 11 2021 |
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